Cas no 88174-32-7 (Benzaldehyde, 3-ethyl-2,4,5,6-tetramethyl-)
88174-32-7 structure
Product Name:Benzaldehyde, 3-ethyl-2,4,5,6-tetramethyl-
CAS No:88174-32-7
MF:C13H18O
MW:190.281424045563
CID:642230
PubChem ID:71410305
Update Time:2025-04-19
Benzaldehyde, 3-ethyl-2,4,5,6-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-ethyl-2,4,5,6-tetramethyl-
- 3-ethyl-2,4,5,6-tetramethylbenzaldehyde
- SCHEMBL19253784
- 88174-32-7
- DTXSID40829994
-
- Inchi: 1S/C13H18O/c1-6-12-9(3)8(2)10(4)13(7-14)11(12)5/h7H,6H2,1-5H3
- InChI Key: DKNOMAQECBNKNP-UHFFFAOYSA-N
- SMILES: O=CC1C(C)=C(C)C(C)=C(CC)C=1C
Computed Properties
- Exact Mass: 190.135765193g/mol
- Monoisotopic Mass: 190.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Benzaldehyde, 3-ethyl-2,4,5,6-tetramethyl- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
88174-32-7 (Benzaldehyde, 3-ethyl-2,4,5,6-tetramethyl-) Related Products
- 704-00-7(1,2-Diacetylbenzene)
- 89-74-7(2',4'-Dimethylacetophenone)
- 1667-01-2(1-(2,4,6-trimethylphenyl)ethan-1-one)
- 2040-01-9(2',3',4',5',6'-Pentamethylacetophenone)
- 22927-13-5(2-Ethylbenzaldehyde)
- 577-16-2(2'-Methylacetophenone)
- 2142-73-6(2',5'-Dimethylacetophenone)
- 2142-76-9(1-(2,6-dimethylphenyl)ethan-1-one)
- 2142-71-4(1-(2,3-Dimethylphenyl)ethanone)
- 2040-07-5(2',4',5'-Trimethylacetophenone)
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